Cas no 1211246-67-1 (1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 1211246-67-1
• MF: C₁₂H₁₇Cl₂N₃S
• MW: 306.254479169846
• CID: 4577900
• Update Time: 2025-05-22

1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride
• 1-(benzo[d]thiazol-2-yl)piperidin-4-amine 2HCl

• Inchi： 1S/C12H15N3S.2ClH/c13-9-5-7-15(8-6-9)12-14-10-3-1-2-4-11(10)16-12;;/h1-4,9H,5-8,13H2;2*1H
• InChI Key： NYFZKFLHRBIZMG-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)CCC(N)CC1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Additional information on 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride

1-(1,3-Benzothiazol-2-yl)piperidin-4-amine Dihydrochloride: A Comprehensive Overview

The compound 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1211246-67-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. The molecule consists of a piperidine ring fused with a benzothiazole moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have explored the anti-inflammatory and antioxidant properties of benzothiazole-containing compounds, which could pave the way for novel therapeutic agents. The piperidine ring in this compound adds further functional diversity, as it can participate in hydrogen bonding and other non-covalent interactions crucial for bioactivity.

The synthesis of 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of dihydrochloride salt form is advantageous for improving solubility and stability, making it easier to handle in laboratory settings. This compound serves as a valuable intermediate in the synthesis of more complex molecules, such as peptide mimetics and bioisosteres.

From an analytical standpoint, modern techniques like NMR spectroscopy and mass spectrometry have been employed to characterize this compound. These methods provide insights into its molecular structure and purity, ensuring that it meets the stringent requirements of pharmaceutical research. The benzothiazole moiety exhibits characteristic UV absorption bands, which can be exploited for quantitative analysis in solution.

In terms of applications, benzothiazole derivatives have found utility in diverse fields. For example, they are used as ligands in coordination chemistry to form metal complexes with potential catalytic activity. Additionally, the piperidine ring can be functionalized to create bioactive molecules with specific pharmacological profiles. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins, accelerating drug discovery efforts.

The environmental impact of synthesizing 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride is another area of growing interest. Green chemistry principles are being integrated into its production to minimize waste and reduce energy consumption. This shift towards sustainable synthesis aligns with global efforts to promote eco-friendly chemical processes.

In conclusion, 1-(1,3-benzothiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1211246-67-1) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.